1-(4-Fluorobenzyl)-3-(2-(furan-3-yl)-2-hydroxyethyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[2-(furan-3-yl)-2-hydroxyethyl]urea
• InChI: InChI=1S/C14H15FN2O3/c15-12-3-1-10(2-4-12)7-16-14(19)17-8-13(18)11-5-6-20-9-11/h1-6,9,13,18H,7-8H2,(H2,16,17,19)
• InChI Key: HAFUDXXQMOZTHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NCC(C2=COC=C2)O)F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol

Description

1-(4-Fluorobenzyl)-3-(2-(furan-3-yl)-2-hydroxyethyl)urea, also known as FB-3, is a small molecule compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies and has been evaluated for its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Chemical Properties

One area of interest is the synthesis of complex molecules with furan and urea derivatives, highlighting innovative approaches to creating compounds with potential therapeutic applications. For instance, the synthesis of novel urea derivatives through reactions involving furan and benzyl alcohols demonstrates the versatility of these chemical structures in drug development processes (Liang et al., 2020). Similarly, research on furan and benzylamine derivatives reveals their potential as inhibitors of bacterial fatty acid synthesis, showcasing their antimicrobial properties (Li et al., 2011).

Biological Activities and Applications

Another significant research area involves investigating the biological activities of furan and urea derivatives. Studies have shown that compounds with these functional groups can exhibit various biological effects, such as antimicrobial activities and enzyme inhibition. For example, compounds structurally related to the query molecule have been evaluated for their antibacterial activity, highlighting the potential utility of furan and benzyl urea derivatives in developing new antibiotics (Mannam et al., 2020).